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Compound of Interest

Compound Name: Imicyafos

Cat. No.: B1258118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Imicyafos is a synthetic organophosphate nematicide effective against a range of plant-

parasitic nematodes, including root-knot, root-lesion, and cyst nematodes.[1] As a potent

acetylcholinesterase (AChE) inhibitor, it disrupts the nervous system of target organisms,

leading to paralysis and death.[1] This technical guide provides a comprehensive overview of

the chemical structure, physicochemical properties, mechanism of action, and relevant

experimental protocols for Imicyafos, tailored for a scientific audience engaged in research

and development.

Chemical Identity and Structure
Imicyafos, with the IUPAC name (RS)-{O-ethyl S-propyl (E)-[2-(cyanoimino)-3-

ethylimidazolidin-1-yl]phosphonothioate}, is a phosphonothioate compound.[1] Its chemical

structure is characterized by a central phosphorus atom bonded to an ethoxy group, a

propylthio group, an oxygen atom, and a substituted imidazolidine ring containing a cyanoimino

moiety. The presence of a chiral phosphorus center results in the existence of (R) and (S)

enantiomers, with the commercial product typically being a racemic mixture.[1]
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Identifier Value

IUPAC Name
(RS)-{O-ethyl S-propyl (E)-[2-(cyanoimino)-3-

ethylimidazolidin-1-yl]phosphonothioate}[1]

CAS Number 140163-89-9[1]

Chemical Formula C₁₁H₂₁N₄O₂PS[1]

Canonical SMILES CCCSP(=O)(N1CCN(C1=NC#N)CC)OCC[1]

Molecular Weight 304.35 g/mol [1]

Physicochemical Properties
The physicochemical properties of Imicyafos are crucial for understanding its environmental

fate, bioavailability, and formulation development. It is a clear, colorless liquid with low volatility.

[1]

Property Value Source

Physical State Clear, colorless liquid [1]

Melting Point -53.3 to -50.5 °C
Hayashi Pure Chemical

Ind.,Ltd.

Boiling Point 391.7 °C (Predicted) [1]

Water Solubility 77.63 g/L (at 20 °C, pH 4.5) ChemicalBook

logP (Octanol-Water Partition

Coefficient)
1.64 (at 25 °C) [1]

Vapor Pressure 1.9 x 10⁻⁴ mPa (at 25 °C) ChemicalBook

Density 1.20 g/cm³ (at 20 °C)
Hayashi Pure Chemical

Ind.,Ltd.

Mechanism of Action and Signaling Pathway
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Imicyafos exerts its nematicidal effect through the inhibition of acetylcholinesterase (AChE), a

critical enzyme in the nervous system of nematodes.[1] AChE is responsible for the hydrolysis

of the neurotransmitter acetylcholine (ACh) at the synaptic cleft, terminating the nerve signal.

By inhibiting AChE, Imicyafos leads to an accumulation of ACh in the synapse. This causes

continuous stimulation of acetylcholine receptors on the postsynaptic membrane, resulting in

hyperexcitation, paralysis, and ultimately, the death of the nematode.
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Caption: Mechanism of action of Imicyafos at the cholinergic synapse.

Experimental Protocols
Synthesis of Imicyafos
The synthesis of Imicyafos is a multi-step process. A plausible route, based on a patented

method, is outlined below. This process involves the preparation of key intermediates followed

by a final condensation step.
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Intermediate Synthesis

Final Condensation

Dipropyl disulfide +
Phosphorus trichloride +

Sulfuryl chloride

S-propylphosphoryl dichloride

S-propylphosphoryl dichloride +
Ethanol

Monocyanoamine +
Tetramethyl orthocarbonate

N-cyanoiminocarbonate

N-cyanoiminocarbonate +
N-ethylethylenediamine

1-ethyl-2-(N-cyanoimino)imidazolidine

O-ethyl-S-propylphosphoryl chloride +
1-ethyl-2-(N-cyanoimino)imidazolidine

O-ethyl-S-propylphosphoryl chloride Imicyafos
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Agricultural Sample
(e.g., fruits, vegetables)

Extraction with Acetone

Partitioning with
Hexane and Dichloromethane

Cleanup with
Florisil Cartridge

Analysis by
HPLC-UVD or LC-MS

Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1258118#imicyafos-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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